Cas no 1350475-35-2 (Diethyl 5,5-dicyanononanedioate)

Diethyl 5,5-dicyanononanedioate structure
1350475-35-2 structure
Product Name:Diethyl 5,5-dicyanononanedioate
CAS No:1350475-35-2
MF:C15H22N2O4
MW:294.346184253693
CID:1091030
PubChem ID:73554365
Update Time:2025-04-20

Diethyl 5,5-dicyanononanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 5,5-dicyanononanedioate
    • Diethyl5,5-dicyanononanedioate
    • DB-254441
    • 1350475-35-2
    • 1,9-DIETHYL 5,5-DICYANONONANEDIOATE
    • W10648
    • DTXSID701231819
    • 5,5-Dicyano-nonanedioic acid diethyl ester
    • Nonanedioic acid, 5,5-dicyano-, 1,9-diethyl ester
    • MDL: MFCD21362391
    • Inchi: 1S/C15H22N2O4/c1-3-20-13(18)7-5-9-15(11-16,12-17)10-6-8-14(19)21-4-2/h3-10H2,1-2H3
    • InChI Key: ZDVJFUYKTROELE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC(C#N)(C#N)CCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 294.15795719g/mol
  • Monoisotopic Mass: 294.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 100Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent